Cas no 108484-96-4 (4-N,4-N-diethylpyrimidine-4,6-diamine)

• Product Name: 4-N,4-N-diethylpyrimidine-4,6-diamine
• CAS No: 108484-96-4
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 3033879
• Update Time: 2025-11-02

4-N,4-N-diethylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4,N4-diethyl-pyrimidine-4,6-diyldiamine
• 4-n,4-n-Diethylpyrimidine-4,6-diamine
• 4-N,4-N-diethylpyrimidine-4,6-diamine

• Inchi： 1S/C8H14N4/c1-3-12(4-2)8-5-7(9)10-6-11-8/h5-6H,3-4H2,1-2H3,(H2,9,10,11)
• InChI Key： LCFCHAHOFYUCCV-UHFFFAOYSA-N
• SMILES： C1=NC(N)=CC(N(CC)CC)=N1

Computed Properties

• Exact Mass: 166.122
• Monoisotopic Mass: 166.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2

Additional information on 4-N,4-N-diethylpyrimidine-4,6-diamine

Comprehensive Overview of 4-N,4-N-diethylpyrimidine-4,6-diamine (CAS No. 108484-96-4): Properties, Applications, and Industry Insights

4-N,4-N-diethylpyrimidine-4,6-diamine (CAS No. 108484-96-4) is a specialized organic compound belonging to the pyrimidine derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure, which features two ethyl groups attached to the nitrogen atoms at the 4-position of the pyrimidine ring. The presence of these substituents enhances its reactivity and solubility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 4-N,4-N-diethylpyrimidine-4,6-diamine for its potential role in developing novel antiviral agents and anticancer therapies. The compound's ability to act as a building block for more complex molecules aligns with the growing trend of precision medicine and targeted drug delivery systems.

From a synthetic perspective, CAS No. 108484-96-4 is often utilized in heterocyclic chemistry due to its versatile reactivity. Its diamine functionality allows for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for industries focusing on high-throughput screening and combinatorial chemistry, where rapid synthesis of compound libraries is essential.

Environmental and safety considerations are also critical when working with 4-N,4-N-diethylpyrimidine-4,6-diamine. While not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. The compound's stability under standard conditions makes it suitable for large-scale production, addressing the increasing demand for sustainable chemical processes.

The agrochemical sector has explored pyrimidine derivatives like 4-N,4-N-diethylpyrimidine-4,6-diamine for developing next-generation crop protection agents. Its structural features contribute to the design of pesticides with improved efficacy and reduced environmental impact. This aligns with global initiatives promoting green chemistry and eco-friendly farming practices.

Analytical characterization of CAS No. 108484-96-4 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and consistency, which are vital for research and industrial applications. The compound's spectral data is well-documented, facilitating its identification and quality control in laboratory settings.

In the context of intellectual property, several patents mention 4-N,4-N-diethylpyrimidine-4,6-diamine as a key intermediate. This highlights its commercial relevance and the competitive landscape of fine chemical manufacturing. Companies investing in custom synthesis services often prioritize such compounds to meet the needs of clients in the life sciences sector.

Future research directions for 4-N,4-N-diethylpyrimidine-4,6-diamine may explore its potential in nanotechnology and advanced materials. Its molecular framework could contribute to the development of organic semiconductors or catalysts for renewable energy applications. As industries continue to innovate, the versatility of this compound ensures its ongoing relevance.

For researchers and procurement specialists, sourcing high-quality CAS No. 108484-96-4 requires collaboration with reputable suppliers. Certificates of analysis (CoA) and compliance with Good Manufacturing Practices (GMP) are essential criteria when selecting vendors. This emphasis on quality underscores the compound's importance in high-value chemical synthesis.

In summary, 4-N,4-N-diethylpyrimidine-4,6-diamine (CAS No. 108484-96-4) represents a critical component in modern chemical research and industrial applications. Its multifaceted uses span pharmaceuticals, agrochemicals, and materials science, reflecting the compound's adaptability and scientific significance. As innovation progresses, this pyrimidine derivative will likely remain at the forefront of cutting-edge chemistry.